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Introduction
Eicosane, a linear n-alkane with the chemical formula C₂₀H₄₂, is a promising phase change

material (PCM) for thermal energy storage (TES) applications. Its appeal lies in a melting point

suitable for various low-temperature applications, high latent heat of fusion, chemical stability,

and non-toxic nature.[1] This technical guide provides an in-depth analysis of the core thermal

energy storage properties of eicosane, complete with quantitative data, detailed experimental

protocols for property determination, and visualizations of experimental workflows and logical

relationships to aid researchers and professionals in its application.

Core Thermal Energy Storage Properties of
Eicosane
The effectiveness of eicosane as a thermal energy storage material is defined by several key

thermophysical properties. These properties dictate its capacity to store and release thermal

energy during its solid-liquid phase transition. The following tables summarize the critical

quantitative data for eicosane, compiled from various scientific sources.

Table 1: Phase Transition Properties of Eicosane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b133393?utm_src=pdf-interest
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.webqc.org/compound.php?compound=Eicosane
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit

Melting Point 36 - 38 °C

Latent Heat of Fusion 220 - 247 kJ/kg

69.7 kJ/mol

Note: The range in values reflects variations reported across different experimental studies.

Table 2: Thermophysical Properties of Eicosane
Property Solid Phase Liquid Phase Unit

Specific Heat

Capacity
~2.1 (at 6.0°C) ~2.3 (at 40°C) kJ/kg·K

602.5 (at 6.0°C) 664 (at 52°C) J/mol·K

Thermal Conductivity 0.422 (at 0°C) ~0.15 W/m·K

Density 856 780 kg/m ³

0.788 (at 20°C) 0.769 (at 40°C) g/cm³

Note: Specific heat capacity and thermal conductivity are temperature-dependent. The values

presented are indicative for the specified temperatures.

Experimental Protocols for Property Determination
Accurate characterization of the thermal properties of eicosane is crucial for its effective

implementation in TES systems. The following sections detail the standard experimental

methodologies for determining its key thermophysical parameters.

Differential Scanning Calorimetry (DSC) for Melting
Point and Latent Heat of Fusion
Differential Scanning Calorimetry is a fundamental thermal analysis technique used to measure

the heat flow into or out of a sample as a function of temperature or time. It is the primary
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method for determining the melting temperature and latent heat of fusion of PCMs like

eicosane.

Methodology:

Sample Preparation:

Accurately weigh a small sample of eicosane (typically 5-10 mg) into a DSC pan, usually

made of aluminum.[2][3]

The sample should cover the bottom of the pan to ensure good thermal contact. For

powdered samples, gentle compaction may be necessary.[4]

Hermetically seal the pan to prevent any loss of material during heating.[2]

An empty, hermetically sealed pan is used as a reference.

Instrument Setup:

Place the sample and reference pans into the DSC instrument.

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50

mL/min) to provide a reproducible atmosphere and prevent oxidation.

Thermal Program:

Equilibrate the sample at a temperature below its expected melting point (e.g., 0°C).

Heat the sample at a constant rate, typically 5 or 10 K/min, to a temperature above its

melting point (e.g., 80°C).[5][6]

Hold the sample at the upper temperature for a short period (e.g., 1-5 minutes) to ensure

complete melting.

Cool the sample back to the initial temperature at a controlled rate (e.g., 5 or 10 K/min).

Data Analysis:
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The DSC thermogram plots heat flow versus temperature.

The melting point is determined as the onset temperature of the endothermic melting

peak.

The latent heat of fusion is calculated by integrating the area of the melting peak.

Transient Hot Wire (THW) Method for Thermal
Conductivity
The Transient Hot Wire (THW) method is a widely used and accurate technique for measuring

the thermal conductivity of liquids and solids, including phase change materials.[7][8] It is an

absolute method that does not require calibration.[8]

Methodology:

Apparatus:

The core of the apparatus consists of a thin, platinum wire that acts as both a heating

element and a resistance thermometer.[7]

The wire is immersed in the liquid eicosane sample or, for the solid phase, the eicosane
is solidified around the wire.

Procedure:

A constant voltage is applied to the wire, causing it to heat up.

The temperature rise of the wire is measured as a function of time by recording its change

in resistance.

The measurement is performed over a short duration (typically 1 second) to minimize the

effects of natural convection.[8]

Data Analysis:

The thermal conductivity of the sample is determined from the slope of the linear portion of

the temperature rise versus the logarithm of time plot.
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Pycnometer Method for Density
The pycnometer method is a precise technique for determining the density of both solid and

liquid substances.[9] It relies on measuring the mass of a known volume of the substance.

Methodology for Solid Eicosane:

Measurements:

Measure the mass of a clean, dry pycnometer (m_p).

Place a sample of solid eicosane into the pycnometer and measure the total mass

(m_p+s).

Fill the pycnometer containing the sample with a liquid of known density in which

eicosane is insoluble (e.g., water, ensuring the temperature is below eicosane's melting

point), and measure the total mass (m_p+s+l).

Empty, clean, and dry the pycnometer. Fill it completely with the same liquid and measure

its mass (m_p+l).

Calculation:

The mass of the solid eicosane is m_s = (m_p+s) - m_p.

The mass of the liquid is m_l = (m_p+l) - m_p.

The mass of the liquid with the solid sample is m_l' = (m_p+s+l) - (m_p+s).

The mass of the displaced liquid is m_ld = m_l - m_l'.

The volume of the solid eicosane is V_s = m_ld / ρ_l, where ρ_l is the density of the

liquid.

The density of solid eicosane is ρ_s = m_s / V_s.

Methodology for Liquid Eicosane:

Measurements:
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Measure the mass of a clean, dry pycnometer (m_p).

Fill the pycnometer completely with liquid eicosane (at a temperature above its melting

point) and measure the total mass (m_p+le).

The volume of the pycnometer (V_p) must be known or determined by filling it with a liquid

of known density (e.g., distilled water) and measuring the mass.

Calculation:

The mass of the liquid eicosane is m_le = (m_p+le) - m_p.

The density of liquid eicosane is ρ_le = m_le / V_p.

Visualizations
To better illustrate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Caption: Experimental workflow for characterizing the thermal properties of eicosane.
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Caption: Logical relationship of eicosane's properties to its TES suitability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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